Cas no 400858-56-2 (N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline)

N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline is a synthetic organic compound featuring a pyrazole core linked to a substituted aniline moiety via a methylene bridge. Its structure combines the reactivity of both aromatic systems, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The ethyl and isopropyl substituents enhance solubility and steric modulation, facilitating selective functionalization. This compound is particularly valuable in the development of biologically active molecules due to its balanced lipophilicity and electronic properties. Its stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry and material science applications.

N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline structure

400858-56-2 structure

Product Name:N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline

CAS No:400858-56-2

MF:C₁₅H₂₁N₃

MW:243.347343206406

MDL:MFCD04968379

CID:2857529

PubChem ID:21957909

Update Time:2025-06-07

N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

- N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline
- N-[(1-ETHYL-1H-PYRAZOL-4-YL)METHYL]-N-(4-ISOPROPYLPHENYL)AMINE
- [(1-ethylpyrazol-4-yl)methyl] (4-isopropylphenyl)amine
- FZXDLUVQBMXOAO-UHFFFAOYSA-N
- N-[(1-ethylpyrazol-4-yl)methyl]-4-isopropylaniline
- CS-0298440
- N-((1-Ethyl-1H-pyrazol-4-yl)methyl)-4-isopropylaniline
- [(1-ethylpyrazol-4-yl)methyl](4-isopropylpheny-l)amine
- N-[(1-ethylpyrazol-4-yl)methyl]-4-propan-2-ylaniline
- EN300-229194
- 400858-56-2
- N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline
- STK349402
- SCHEMBL854697
- AKOS000307292
- BBL039837
- ARA85856
- MDL： MFCD04968379
- Inchi： 1S/C15H21N3/c1-4-18-11-13(10-17-18)9-16-15-7-5-14(6-8-15)12(2)3/h5-8,10-12,16H,4,9H2,1-3H3
- InChI Key： FZXDLUVQBMXOAO-UHFFFAOYSA-N
- SMILES： N(C1C=CC(=CC=1)C(C)C)CC1C=NN(CC)C=1

Computed Properties

Exact Mass: 243.173547683Da
Monoisotopic Mass: 243.173547683Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 29.9Å²

N-(1-ethyl-1H-pyrazol-4-yl)methyl-4-(propan-2-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM519623-1g	N-((1-Ethyl-1H-pyrazol-4-yl)methyl)-4-isopropylaniline	400858-56-2	97%	1g	$262	2022-06-11
Chemenu	CM519623-5g	N-((1-Ethyl-1H-pyrazol-4-yl)methyl)-4-isopropylaniline	400858-56-2	97%	5g	$779	2022-06-11
Enamine	EN300-229194-0.05g	N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline	400858-56-2	95%	0.05g	$112.0	2024-06-20
Enamine	EN300-229194-0.1g	N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline	400858-56-2	95%	0.1g	$167.0	2024-06-20
Enamine	EN300-229194-0.25g	N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline	400858-56-2	95%	0.25g	$238.0	2024-06-20
Enamine	EN300-229194-0.5g	N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline	400858-56-2	95%	0.5g	$376.0	2024-06-20
Enamine	EN300-229194-1.0g	N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline	400858-56-2	95%	1.0g	$482.0	2024-06-20
Enamine	EN300-229194-2.5g	N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline	400858-56-2	95%	2.5g	$781.0	2024-06-20
Enamine	EN300-229194-5.0g	N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline	400858-56-2	95%	5.0g	$1279.0	2024-06-20
Enamine	EN300-229194-10.0g	N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-(propan-2-yl)aniline	400858-56-2	95%	10.0g	$2274.0	2024-06-20